Cas no 2680682-64-6 (5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid)

• Product Name: 5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• CAS No: 2680682-64-6
• MF: C₁₃H₆Cl₂F₃NO₃S
• MW: 384.15785074234
• CID: 5621095
• PubChem ID: 165924060
• Update Time: 2025-08-04

5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• 2680682-64-6
• EN300-28302117
• 5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

• Inchi： 1S/C13H6Cl2F3NO3S/c14-5-1-2-6(7(15)3-5)9-4-8(10(23-9)11(20)21)19-12(22)13(16,17)18/h1-4H,(H,19,22)(H,20,21)
• InChI Key： XWYMRESRUNGYLM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(=C(C(=O)O)S1)NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 382.9397541g/mol
• Monoisotopic Mass: 382.9397541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 94.6Ų

Additional information on 5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

Introduction to 5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid (CAS No. 2680682-64-6)

5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid, identified by the chemical identifier CAS No. 2680682-64-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds that are widely studied for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of chloro and trifluoroacetamide substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

The synthesis and characterization of 5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid have been the subject of several recent studies aimed at exploring its pharmacological potential. The compound's structure incorporates key pharmacophoric elements that are known to interact with biological targets, such as enzymes and receptors, thereby modulating various cellular processes. This has led to its investigation as a candidate for treating a range of therapeutic conditions, including inflammatory diseases, infectious disorders, and metabolic syndromes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid and its biological targets. These studies have revealed that the compound exhibits high binding affinity to certain protein kinases and transcription factors, which are critical in regulating cellular signaling pathways. Such findings suggest that this compound may serve as a lead molecule for the development of novel therapeutic agents with improved efficacy and selectivity.

In addition to its pharmacological potential, 5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid has been explored for its role in chemical biology research. The compound's ability to modulate enzyme activity has made it a useful tool for studying the mechanisms of various biochemical processes. For instance, researchers have utilized this molecule to investigate the function of specific enzymes involved in metabolic pathways and to develop inhibitors for these enzymes. Such studies not only enhance our understanding of fundamental biological processes but also provide insights into potential therapeutic strategies.

The synthetic approach to 5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The use of advanced catalytic systems and transition metal complexes has enabled the efficient construction of complex molecular frameworks. These synthetic strategies not only improve yield and purity but also allow for the introduction of additional functional groups, expanding the library of derivatives that can be explored.

One of the most intriguing aspects of 5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid is its potential as a building block for more complex molecules. The presence of reactive sites such as carboxylic acid and amide groups provides numerous opportunities for further derivatization. Researchers have employed various chemical transformations to modify these functional groups, resulting in a diverse array of analogs with tailored properties. This flexibility has been instrumental in optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The pharmacokinetic profile of 5-(2,4-Dichlorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid is another area of active investigation. Studies have focused on understanding how the compound is absorbed、distributed、metabolized，and excreted within the body. These investigations are crucial for predicting its clinical efficacy and safety profiles. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize metabolites and identify pathways involved in drug metabolism.

The development of novel drug candidates often involves collaboration between academic institutions，pharmaceutical companies，and regulatory agencies. 5-(2,4-Dichlorophenyl)-3-(2，２，２-trifluoroacetamido)thiophene-２-carboxylic acid has emerged as a key compound in several collaborative research projects aimed at addressing unmet medical needs. These projects leverage interdisciplinary approaches，combining expertise from chemistry、biology、pharmacology，and clinical medicine，to accelerate the translation of laboratory discoveries into tangible therapeutic benefits.

The future prospects for 5-(２，４-dichlorophenyl)-３-(２，２，２-trifluoroacetamido)thiophene-２-carboxylic acid are promising，with ongoing research efforts focused on expanding its applications in drug development and biochemical studies. Innovations in synthetic chemistry，computational modeling，and high-throughput screening technologies are expected to further enhance our ability to harness this compound's potential. As our understanding of biological systems continues to grow，the relevance of molecules like 5-(２，４-dichlorophenyl)-３-(２，２，２-trifluoroacetamido)thiophene-２-carboxylic acid is likely to increase，driving new discoveries and therapeutic advancements.